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Compound of Interest

Compound Name:
2-(Aminomethyl)-4-methylphenol

hydrochloride

Cat. No.: B1384072 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-(Aminomethyl)-4-methylphenol
hydrochloride, a substituted phenol derivative of interest in various research and development

applications. Due to the potential for nomenclature ambiguity, this document clarifies the

specific isomeric structure being addressed. The guide covers the chemical identity, physical

and chemical properties, a plausible synthetic approach, and safety considerations. The

information is presented to be a valuable resource for professionals in the fields of chemistry

and drug discovery.

Chemical Identity and Structure
It is crucial to distinguish 2-(Aminomethyl)-4-methylphenol hydrochloride from its isomer, 2-

Amino-4-methylphenol hydrochloride. The compound detailed in this guide features an

aminomethyl substituent at the second position of the 4-methylphenol ring.

Chemical Structure:
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Start
Combine p-cresol,

formaldehyde, and amine
in a suitable solvent

End
Heat the mixture
(e.g., reflux) for
a specified time

Cool the reaction
and perform aqueous

work-up

Extract with an
organic solvent

Purify by
chromatography or

recrystallization

Isolated
2-(Aminomethyl)-4-methylphenol

Start
Dissolve free base
in a suitable solvent

(e.g., diethyl ether, ethanol)
End

Add ethereal HCl or
concentrated HCl dropwise

with stirring

Collect the precipitate
by filtration

Wash with cold solvent
and dry under vacuum

Isolated
2-(Aminomethyl)-4-methylphenol HCl
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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